Cas no 2228513-48-0 (2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228513-48-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6255001
• PubChem ID: 165844113
• Update Time: 2025-08-05

2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid
• 2228513-48-0
• EN300-1787477

• Inchi： 1S/C9H13N3O2/c1-8(2)5-9(8,7(13)14)6-4-12(3)11-10-6/h4H,5H2,1-3H3,(H,13,14)
• InChI Key： UHBCCSIJBPPXQE-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C)N=N2)CC1(C)C)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)cyclopropane-1-carboxylic acid

Synthesis and Applications of 2,2-Dimethyl-1-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Cyclopropane-Carboxylic Acid (CAS No. 2285606-67-0)

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